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Compound Name: Borax (B4Na2O7.10H2O)

Cat. No.: B156504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pH characteristics of aqueous

solutions of sodium tetraborate (commonly known as borax). This document details the

underlying chemical principles governing the pH of these solutions, presents quantitative data

on their pH at various concentrations and temperatures, and offers detailed experimental

protocols for their preparation and measurement.

Core Principles: The Alkaline Nature of Sodium
Tetraborate Solutions
Aqueous solutions of sodium tetraborate are characteristically alkaline. This basicity arises

from the hydrolysis of the tetraborate ion (B₄O₇²⁻) in water. Sodium tetraborate is the salt of a

weak acid, boric acid (H₃BO₃), and a strong base, sodium hydroxide (NaOH)[1]. When

dissolved in water, the tetraborate ion reacts with water molecules to form boric acid and

hydroxide ions (OH⁻), resulting in an increase in the solution's pH[2][3].

The overall hydrolysis reaction can be represented as:

Na₂B₄O₇ + 7H₂O ⇌ 2Na⁺ + 2OH⁻ + 4H₃BO₃

The presence of the weak acid (boric acid) and its conjugate base (the tetraborate ion and its

equilibrium species) allows sodium tetraborate solutions to function as effective buffers,

typically in the pH range of 8.5 to 10.0[4].
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Quantitative pH Data
The pH of a sodium tetraborate solution is influenced by both its concentration and

temperature.

Influence of Concentration
At a constant temperature, the pH of a sodium tetraborate solution is dependent on its

concentration. The following table summarizes the pH of sodium tetraborate decahydrate

solutions at various concentrations at 20°C.

Concentration (% by weight) pH at 20°C

0.1 9.3

0.5 9.2

1.0 9.2

2.0 9.2

5.0 9.3

Data sourced from a U.S. Borax product data sheet.

Influence of Temperature
The pH of borate buffer solutions is also temperature-dependent. The following table illustrates

the pH of various borax-chloride buffer solutions at different temperatures. While not pure

sodium tetraborate solutions, this data demonstrates the general trend of decreasing pH with

increasing temperature.
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Temperature (°C)
0.01 m Borax + 0.01
m NaCl

0.01 m Borax + 0.02
m NaCl

0.01 m Borax + 0.03
m NaCl

0 9.465 9.444 9.426

10 9.333 9.313 9.296

20 9.225 9.206 9.190

25 9.180 9.162 9.146

30 9.139 9.121 9.106

40 9.068 9.052 9.038

50 9.011 8.996 8.983

60 8.962 8.948 8.934

Data adapted from "Ionization constant of boric acid and the pH of certain borax-chloride buffer

solutions from 0 degrees to 60 degrees C"[2].

Experimental Protocols
Accurate preparation and measurement of sodium tetraborate solutions are crucial for reliable

experimental outcomes.

Preparation of a 0.1 M Sodium Tetraborate Buffer (pH
9.2)
This protocol describes the preparation of a standard 0.1 M sodium tetraborate buffer solution

with a target pH of 9.2.

Materials:

Sodium Tetraborate Decahydrate (Na₂B₄O₇·10H₂O)

Deionized or distilled water

1000 mL volumetric flask
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Beaker

Magnetic stirrer and stir bar

Calibrated pH meter

Procedure:

Weigh out 38.14 g of sodium tetraborate decahydrate.

Transfer the sodium tetraborate to a beaker containing approximately 800 mL of deionized

water.

Place the beaker on a magnetic stirrer and stir until the solid is completely dissolved. Gentle

heating may be applied to aid dissolution, but the solution must be cooled to room

temperature before final volume adjustment.

Carefully transfer the solution to a 1000 mL volumetric flask.

Rinse the beaker with small portions of deionized water and add the rinsings to the

volumetric flask.

Bring the final volume to the 1000 mL mark with deionized water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Verify the pH of the solution using a calibrated pH meter. If necessary, adjust the pH to 9.2

using a dilute solution of boric acid or sodium hydroxide.

pH Measurement of Aqueous Sodium Tetraborate
Solutions
This protocol outlines the standard procedure for accurately measuring the pH of a prepared

sodium tetraborate solution.

Equipment:

Calibrated pH meter with a glass electrode
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Standard pH buffers (e.g., pH 7.00, pH 10.00)

Beakers

Deionized or distilled water

Magnetic stirrer and stir bar (optional, but recommended for stable readings)

Procedure:

Calibration: Calibrate the pH meter according to the manufacturer's instructions using at

least two standard buffer solutions that bracket the expected pH of the sodium tetraborate

solution (e.g., pH 7.00 and pH 10.00). Rinse the electrode with deionized water and gently

blot dry between buffer measurements.

Sample Preparation: Place the sodium tetraborate solution to be measured in a clean

beaker. If using a magnetic stirrer, add a clean stir bar.

Measurement: Immerse the pH electrode in the sample solution, ensuring the electrode bulb

is fully submerged.

Stabilization: Gently stir the solution to ensure homogeneity and a stable reading. Allow the

pH reading to stabilize before recording the value. A stable reading is typically one that does

not change by more than 0.02 pH units over 30 seconds.

Cleaning: After measurement, rinse the electrode thoroughly with deionized water and store

it in the appropriate storage solution as recommended by the manufacturer.

Visualizing the Chemistry
The following diagrams illustrate the key chemical processes and workflows related to aqueous

sodium tetraborate solutions.
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Caption: Hydrolysis of Sodium Tetraborate in Water.
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Caption: Borate Buffer System Equilibrium.
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Caption: pH Measurement Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

